[(2R,4S,4Ar,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate
[(2R,4S,4Ar,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate
Brand Name:
Vulcanchem
CAS No.:
102092-23-9
VCID:
VC0026287
InChI:
InChI=1S/C24H31ClO6/c1-11-18(15(27)6-16(30-5)20(11)25)22(29)31-17-9-24(4)14-8-23(2,3)7-12(14)21(28)13(10-26)19(17)24/h6,12,14,17,21,26-28H,7-10H2,1-5H3/t12-,14+,17-,21+,24-/m1/s1
SMILES:
CC1=C(C(=CC(=C1Cl)OC)O)C(=O)OC2CC3(C2=C(C(C4C3CC(C4)(C)C)O)CO)C
Molecular Formula:
C24H31ClO6
Molecular Weight:
450.9 g/mol
[(2R,4S,4Ar,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate
CAS No.: 102092-23-9
Main Products
VCID: VC0026287
Molecular Formula: C24H31ClO6
Molecular Weight: 450.9 g/mol
![[(2R,4S,4Ar,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate - 102092-23-9](/images/no_structure.jpg)
| CAS No. | 102092-23-9 |
|---|---|
| Product Name | [(2R,4S,4Ar,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate |
| Molecular Formula | C24H31ClO6 |
| Molecular Weight | 450.9 g/mol |
| IUPAC Name | [(2R,4S,4aR,7aS,7bR)-4-hydroxy-3-(hydroxymethyl)-6,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate |
| Standard InChI | InChI=1S/C24H31ClO6/c1-11-18(15(27)6-16(30-5)20(11)25)22(29)31-17-9-24(4)14-8-23(2,3)7-12(14)21(28)13(10-26)19(17)24/h6,12,14,17,21,26-28H,7-10H2,1-5H3/t12-,14+,17-,21+,24-/m1/s1 |
| Standard InChIKey | OMAGQTXDHXASNM-RNNQDMPLSA-N |
| Isomeric SMILES | CC1=C(C(=CC(=C1Cl)OC)O)C(=O)O[C@@H]2C[C@]3(C2=C([C@H]([C@H]4[C@@H]3CC(C4)(C)C)O)CO)C |
| SMILES | CC1=C(C(=CC(=C1Cl)OC)O)C(=O)OC2CC3(C2=C(C(C4C3CC(C4)(C)C)O)CO)C |
| Canonical SMILES | CC1=C(C(=CC(=C1Cl)OC)O)C(=O)OC2CC3(C2=C(C(C4C3CC(C4)(C)C)O)CO)C |
| PubChem Compound | 188661 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume